methyl 18-carboxylabda-8,13-diene-15-oate
methyl 18-carboxylabda-8,13-diene-15-oate
Brand Name:
Vulcanchem
CAS No.:
139628-86-7
VCID:
VC0162086
InChI:
InChI=1S/C21H32O4/c1-14(13-18(22)25-5)7-9-16-15(2)8-10-17-20(16,3)11-6-12-21(17,4)19(23)24/h13,16-17H,2,6-12H2,1,3-5H3,(H,23,24)/b14-13+/t16-,17+,20+,21+/m0/s1
SMILES:
CC(=CC(=O)OC)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
methyl 18-carboxylabda-8,13-diene-15-oate
CAS No.: 139628-86-7
Main Products
VCID: VC0162086
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
| CAS No. | 139628-86-7 |
|---|---|
| Product Name | methyl 18-carboxylabda-8,13-diene-15-oate |
| Molecular Formula | C21H32O4 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | (1R,4aR,5S,8aR)-5-[(E)-5-methoxy-3-methyl-5-oxopent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C21H32O4/c1-14(13-18(22)25-5)7-9-16-15(2)8-10-17-20(16,3)11-6-12-21(17,4)19(23)24/h13,16-17H,2,6-12H2,1,3-5H3,(H,23,24)/b14-13+/t16-,17+,20+,21+/m0/s1 |
| Standard InChIKey | AKIRMBMADXTLAC-OFONLPRCSA-N |
| Isomeric SMILES | C/C(=C\C(=O)OC)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@@]2(C)C(=O)O)C |
| SMILES | CC(=CC(=O)OC)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C |
| Canonical SMILES | CC(=CC(=O)OC)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C |
| Synonyms | MeCOLABATE methyl 18-carboxylabda-8,13-diene-15-oate |
| PubChem Compound | 6438734 |
| Last Modified | Nov 11 2021 |
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